2-(1H-benzo[d]imidazol-1-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]acetamide
• InChI: InChI=1S/C17H19N5OS/c23-16(11-21-12-20-14-5-1-2-6-15(14)21)19-10-13-4-3-8-22(13)17-18-7-9-24-17/h1-2,5-7,9,12-13H,3-4,8,10-11H2,(H,19,23)
• InChI Key: HRVJVMXNWOSSGL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC=CS2)CNC(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a benzimidazole group, a thiazole group, and a pyrrolidine group, all of which are common in medicinal chemistry and could contribute to various biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of appropriate precursors under suitable conditions. For instance, benzimidazole derivatives can be synthesized from o-phenylenediamine and carboxylic acids.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzimidazole ring, a thiazole ring, and a pyrrolidine ring. These rings could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The benzimidazole and thiazole groups in the compound could potentially participate in various chemical reactions. For instance, benzimidazole can act as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as the presence of functional groups, the degree of conjugation, and the overall shape of the molecule could influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Synthesis and Insecticidal Applications One study focused on the synthesis of various heterocycles incorporating a thiadiazole moiety, including derivatives related to 2-(1H-benzo[d]imidazol-1-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide. These compounds were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis, demonstrating potential agricultural applications by providing new avenues for pest control strategies (Fadda et al., 2017).

Medical Imaging and Diagnostic Applications Another realm of application involves the synthesis of substituted imidazo[1,2-α]pyridines as potential probes for studying peripheral benzodiazepine receptors using Single Photon Emission Computed Tomography (SPECT). This research underlines the compound's potential in developing diagnostic tools for neurological conditions, highlighting its significance in medical imaging (Katsifis et al., 2000).

Anticancer Research In the quest for novel anticancer agents, derivatives of 2-(1H-benzo[d]imidazol-1-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide have been explored for their potential anticancer activities. The synthesis of new benzimidazole–thiazole derivatives as anticancer agents showcases the compound's therapeutic potential, providing a foundation for the development of new cancer treatments (Nofal et al., 2014).

Pharmaceutical Development The discovery of clinical candidate compounds, such as K-604, an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), exemplifies the compound's application in pharmaceutical development. This research highlights the compound's role in treating diseases involving ACAT-1 overexpression, marking a significant step towards addressing cardiovascular and cholesterol-related conditions (Shibuya et al., 2018).

Antimicrobial and Antioxidant Applications Further research has identified the compound's derivatives as potent antimicrobial and antioxidant agents. The synthesis and evaluation of novel sulphonamide derivatives, for instance, have demonstrated good antimicrobial activity, indicating the compound's utility in developing new antimicrobial treatments (Fahim & Ismael, 2019).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Benzimidazole derivatives have been found to exhibit a wide range of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as the development of new synthetic methods for its preparation.